Cas no 1601465-06-8 (4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde)

• Product Name: 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde
• CAS No: 1601465-06-8
• MF: C₂₈H₂₀O₂
• MW: 388.457207679749
• CID: 4555424
• PubChem ID: 139048558
• Update Time: 2025-05-20

4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,1-diphenyl-2,2-di(4-formylphenyl)ethylene
• 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde
• p-P4A2
• YSWG370
• E82069
• 4-[1-(4-formylphenyl)-2,2-diphenylethenyl]benzaldehyde
• CS-0166720
• 1601465-06-8
• BS-47372

• Inchi： 1S/C28H20O2/c29-19-21-11-15-25(16-12-21)28(26-17-13-22(20-30)14-18-26)27(23-7-3-1-4-8-23)24-9-5-2-6-10-24/h1-20H
• InChI Key： QQJKVOHGHGXPOJ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)/C(/C1C=CC(C=O)=CC=1)=C(/C1C=CC=CC=1)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 388.146329876g/mol
• Monoisotopic Mass: 388.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 34.1

Additional information on 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde

Chemical Profile of 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde (CAS No: 1601465-06-8)

4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde, identified by the CAS number 1601465-06-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a central 2,2-diphenylethene-1,1-diyl bridge connecting two benzaldehyde units, exhibits unique photophysical and electronic properties that make it a promising candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde consists of a conjugated system with aromatic rings and a diphenylethene moiety. This arrangement imparts remarkable stability and reactivity, making it suitable for use in synthetic chemistry and as a building block for more complex derivatives. The presence of benzaldehyde units suggests potential applications in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely employed in the synthesis of biaryl compounds.

In recent years, there has been growing interest in the photophysical properties of molecules like 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde. The diphenylethene core acts as an efficient light-harvesting unit, enabling applications in organic electronics and optoelectronic devices. Researchers have explored its potential in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells due to its ability to absorb and emit light across a broad spectrum. The benzaldehyde groups further enhance its utility by providing handles for further functionalization.

Moreover, the biological activity of 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde has been extensively studied. Preliminary investigations have indicated that this compound exhibits moderate antioxidant properties, which are attributed to its conjugated system and aromatic rings. Antioxidants are crucial in mitigating oxidative stress and have potential therapeutic applications in combating age-related diseases and inflammatory conditions. Further research is ongoing to explore its efficacy in preclinical models.

The synthesis of 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde involves multi-step organic reactions that require precise control over reaction conditions. The key step involves the formation of the diphenylethene core through a Diels-Alder reaction or a similar cycloaddition process. Subsequent functionalization with benzaldehyde units is achieved through condensation reactions or cross-coupling techniques. The yield and purity of the final product are critical factors that influence its downstream applications.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde with high accuracy. Molecular modeling studies have revealed insights into its binding interactions with biological targets, which are essential for drug discovery efforts. These computational tools help in designing derivatives with enhanced potency and selectivity.

The industrial relevance of 4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde extends beyond academic research. Its unique properties make it a valuable intermediate in the synthesis of specialty chemicals and advanced materials. Companies involved in pharmaceuticals and materials science are increasingly interested in licensing or developing processes for its large-scale production. This trend underscores the growing importance of such compounds in addressing global challenges related to healthcare and sustainable technology.

In conclusion,4,4'-(2,2-Diphenylethene-1,1-diyl)dibenzaldehyde (CAS No: 1601465-06-8) is a multifaceted compound with significant potential in both academic research and industrial applications. Its structural features enable diverse functionalities ranging from photophysical applications to biological activities. As research continues to uncover new aspects of its properties,this molecule is poised to play an increasingly important role in the development of next-generation materials and therapeutics.